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Compound of Interest

Compound Name: Benzyl-PEG2-CH2COOH

Cat. No.: B1589345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety, handling, and
Material Safety Data Sheet (MSDS) information for Benzyl-PEG2-CH2COOH (CAS No. 91842-
53-4), a bifunctional linker commonly utilized in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). Due to the limited availability of a comprehensive, publicly accessible MSDS for
this specific compound, this guide synthesizes information from available data on structurally
similar compounds and general best practices for handling PEGylated carboxylic acids in a
laboratory setting. Researchers must exercise caution and supplement this information with
their institution's specific safety protocols.

Compound Identification and Properties
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Property Value Source
3-(2-(2-
Chemical Name (benzyloxy)ethoxy)ethoxy)prop -
anoic acid
CAS Number 91842-53-4 Multiple
Molecular Formula C13H180s5 Multiple
Molecular Weight 254.28 g/mol Multiple
Appearance Liquid MedChemExpress
Density 1.163 + 0.06 g/cm?3 MedChemExpress
Melting Point Not available -
Boiling Point Not available -
Flash Point Not available -
Solubility Soluble in DMSO and DMF BroadPharm

2-8°C (Short-term), -20°C ) ] ]
Storage Temperature Sigma-Aldrich, DC Chemicals
(Long-term, Powder)

Hazard Identification and Safety Precautions

While a specific hazard profile for Benzyl-PEG2-CH2COOH is not readily available, data for
the structurally similar compound 3-(2-(benzyloxy)ethoxy)propanoic acid (CAS No. 91555-65-6)
suggests the following potential hazards:
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Hazard Statement GHS Classification Precautionary Measures

Do not eat, drink or smoke
) when using this product. Wash
H302: Harmful if swallowed Acute Tox. 4
hands thoroughly after

handling.

Wear protective gloves. Wash
H315: Causes skin irritation Skin Irrit. 2 contaminated skin thoroughly

after handling.

Wear eye protection/face
protection. IF IN EYES: Rinse
H319: Causes serious eye ] cautiously with water for
o Eye Irrit. 2 ]
irritation several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

Avoid breathing
H335: May cause respiratory dust/fume/gas/mist/vapors/spr
o STOT SE 3 ,
irritation ay. Use only outdoors or in a

well-ventilated area.

GHS Pictogram:

laalt text

Toxicological and Ecotoxicological Data

Comprehensive toxicological and ecotoxicological data for Benzyl-PEG2-CH2COOH are not
publicly available.

Data Point Value

LD50 Not available
LC50 Not available
Ecotoxicity Not available
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Given the lack of data, this compound should be handled as a potentially hazardous
substance, and exposure should be minimized.

Experimental Protocols: Safe Handling and Storage

The following protocols are based on best practices for handling PEGylated carboxylic acids in
a research laboratory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemically resistant gloves (e.g., nitrile). Gloves should be changed
immediately if contaminated.

o Body Protection: A laboratory coat is mandatory. For larger quantities, a chemical-resistant
apron may be necessary.

General Handling Procedures

o Ventilation: All work with Benzyl-PEG2-CH2COOH, especially when handling the neat liquid
or preparing solutions, should be conducted in a certified chemical fume hood to minimize
inhalation exposure.

e Weighing: As a liquid, direct weighing can be performed in a fume hood.

e Solution Preparation: Prepare stock solutions using a water-miscible organic solvent such as
dimethylsulfoxide (DMSO) or dimethylformamide (DMF).

 Inert Atmosphere: For long-term storage of stock solutions, it is advisable to cap the vial with
a septum and use a syringe for removal to minimize exposure to air and moisture.

Storage

e Short-term: Store at 2-8°C in a tightly sealed container.

e Long-term (as powder, if applicable): Store desiccated at -20°C.
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e Incompatibilities: Store away from strong oxidizing agents.

Spill Management

 In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed, appropriately labeled container for disposal as
hazardous waste.

¢ Ventilate the area and thoroughly clean the spill site.
Disposal
» Dispose of waste in accordance with local, state, and federal regulations.

e Liquid Waste: Solutions containing Benzyl-PEG2-CH2COOH should be collected in a
dedicated, leak-proof, and clearly labeled hazardous liquid waste container.

» Solid Waste: Contaminated PPE and other solid materials should be placed in a labeled,
sealable hazardous waste container.

Visualized Workflows

The following diagrams illustrate the recommended workflows for handling and disposal of
Benzyl-PEG2-CH2COOH.
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Preparation

Conduct Risk Assessment

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Work in a Certified
Chemical Fume Hood

Handling

Weigh or Measure Liquid

l

Prepare Stock Solution
(DMSO or DMF)

l

Store Stock Solution
(-20°C, under inert gas)

fter Use

Cleanup

Decontaminate Glassware

:

Dispose of Waste Properly

:

Remove and Dispose of
Contaminated PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Standard Handling Workflow
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Spill Identified

Evacuate Immediate Area Alert Nearby Personnel
(if necessary) and Supervisor

i

Consult SDS/Safety Protocol

i

Wear Appropriate PPE

i

Contain Spill with
Inert Absorbent

i

Collect Absorbed Material
into a Sealed Container

:

Label as Hazardous Waste

i

Clean and Decontaminate
the Spill Area

i

Dispose of Waste according to
Institutional Procedures
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Spill Response Protocol
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First Aid Measures

The following first-aid measures are based on general procedures for handling chemicals with

similar hazard classifications.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full

protective gear.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Material Safety Data Sheet (MSDS). The information provided is based on
available data for similar compounds and general laboratory safety practices. All users of
Benzyl-PEG2-CH2COOH are responsible for conducting their own risk assessments and
adhering to the safety protocols established by their institution.

 To cite this document: BenchChem. [Navigating the Safety Profile of Benzyl-PEG2-
CH2COOH: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589345#benzyl-peg2-ch2cooh-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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